4,4,6-trimethyl-1,2-dioxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 2-thiophenecarboxylate

• IUPAC Name: (9,11,11-trimethyl-2,3-dioxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-6-yl) thiophene-2-carboxylate
• InChI: InChI=1S/C19H15NO4S/c1-10-9-19(2,3)20-15-12(10)7-11(8-13(15)16(21)17(20)22)24-18(23)14-5-4-6-25-14/h4-9H,1-3H3
• InChI Key: DCBGXCCVRPTHOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N2C3=C1C=C(C=C3C(=O)C2=O)OC(=O)C4=CC=CS4)(C)C
• Molecular Formula: C19H15NO4S
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrroloquinolinyl thiophenecarboxylates involves complex organic reactions, often requiring multiple steps, including cyclization, functional group transformations, and condensation reactions. For instance, the synthesis of related pyrroloquinoline derivatives has been achieved through reactions involving amino-substituted thiophenes and quinolines, utilizing conditions that promote the formation of the desired heterocyclic frameworks (Lescheva, Medvedeva, & Shikhaliev, 2014). These methodologies highlight the complexity and creativity required in the synthesis of such compounds.

Scientific Research Applications

Synthesis and Material Applications

One study explored the electropolymerization of a terthiophene monomer bearing a pendant quinoxaline moiety, showcasing applications in the development of fluorescent polymers with selective ion sensitivity, particularly towards Fe³⁺ ions. This research highlights potential applications in sensing and electronic devices due to the material's electrochromic behavior (Carbas et al., 2012).

Biological Activity and Pharmaceutical Research

Another area of research focuses on the neurotropic activity of pyrrolopyrimidin-4-ones and their rearrangement products, indicating the potential for developing new bioactive molecules for neurological applications. This study suggests these compounds could influence motor activity, underscoring their relevance in neuroscience and pharmacology (Zaliznaya et al., 2020).

Organic Chemistry and Synthetic Methodologies

Research on the electrochemical behavior of coenzyme PQQ in organic media, using derivatives similar to the compound , provides insights into redox reactions and the synthesis of complex organic molecules. This study is relevant for understanding biological coenzymes and designing synthetic analogs with specific electrochemical properties (Itoh et al., 1998).

Chemical Synthesis and Heterocyclic Compounds

Another significant contribution is in the synthesis of heterocyclic compounds , such as 2-methylindoles and pyrrolo[3,2-c]quinolines, from specific chloroallylamines. These processes are crucial for the development of novel organic compounds with potential applications in medicinal chemistry and material science (McDonald et al., 1975).